Cas no 2055841-33-1 (1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL)
1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanol
- F31317
- CID 127263896
- 1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL
-
- Inchi: 1S/C8H11NO3S/c1-6(10)7-3-4-8(9-5-7)13(2,11)12/h3-6,10H,1-2H3
- InChI Key: SHGZGAQIOCKJFV-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CN=1)C(C)O)(=O)=O
Computed Properties
- Exact Mass: 201.04596439 g/mol
- Monoisotopic Mass: 201.04596439 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 75.6
- Molecular Weight: 201.25
1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB00556-10g |
1-(6-(methylsulfonyl)pyridin-3-yl)ethanol |
2055841-33-1 | 95% | 10g |
$1800 | 2023-09-07 |
1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL
1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL: A Comprehensive Overview
The compound with CAS No 2055841-33-1, commonly referred to as 1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biological research. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methanesulfonyl group and an ethanol moiety, making it a versatile building block for various chemical and biological applications.
The synthesis of 1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL involves a series of carefully optimized reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and yield. Its structural features make it particularly suitable for use in drug design, where the methanesulfonyl group can act as a bioisostere for other functional groups, enhancing the compound's pharmacokinetic properties.
Recent studies have highlighted the potential of 1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL as a lead compound in the development of novel therapeutic agents. For instance, research published in 2023 demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.
In terms of biological activity, 1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL has shown remarkable selectivity towards certain receptor systems, which is a critical factor in drug development. Its interaction with G-protein coupled receptors (GPCRs) has been extensively studied, revealing its potential as a modulator in conditions such as neurodegenerative diseases and cardiovascular disorders.
The toxicity profile of 1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL has also been evaluated in preclinical models, with results indicating low acute toxicity and minimal adverse effects at therapeutic doses. These findings further underscore its suitability for use in pharmaceutical applications.
Looking ahead, the versatility of 1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL presents numerous opportunities for further research and development. Its structural adaptability allows for easy modification to enhance specific pharmacological properties, such as bioavailability and efficacy. As the demand for innovative therapeutic agents continues to grow, this compound is poised to play a pivotal role in advancing modern medicine.
2055841-33-1 (1-(6-(METHYLSULFONYL)PYRIDIN-3-YL)ETHANOL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)